Cas no 916262-57-2 (3-(Pyridin-3-yl)butanoic acid)

3-(Pyridin-3-yl)butanoic acid Properties

Names and Identifiers

• 3-(Pyridin-3-yl)butanoic acid
• AKOS009220618
• 916262-57-2
• SB54577
• FT-0770002
• CS-0261346
• EN300-78208
• SCHEMBL1209573
• 3-pyridin-3-ylbutanoic acid
• 3-(pyridin-3-yl)butanoicacid
• DB-079105
• +Expand

• MDL： MFCD11172879
• InChIKey： SHXGPDZSJHUZIH-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11NO2/c1-7(5-9(11)12)8-3-2-4-10-6-8/h2-4,6-7H,5H2,1H3,(H,11,12)
• SMILES： CC(CC(=O)O)C1=CN=CC=C1

Computed Properties

• Exact Mass: 165.078978594g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 165.078978594g/mol
• Heavy Atom Count: 12
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 50.2Ų